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Compound of Interest

Compound Name: 3-(Trifluoromethyl)phenylhydrazine

Cat. No.: B151383 Get Quote

Essential Safety and Handling Guide for 3-
(Trifluoromethyl)phenylhydrazine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-(Trifluoromethyl)phenylhydrazine (CAS No. 368-78-5). It

is intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
3-(Trifluoromethyl)phenylhydrazine is classified as hazardous. It is harmful if swallowed,

inhaled, or in contact with skin. It is known to cause serious eye irritation and skin irritation, and

may also cause respiratory irritation.[1][2][3][4] Adherence to the following PPE guidelines is

mandatory.
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Protection Type Required PPE
Specifications and Use

Cases

Eye and Face Protection

Chemical safety goggles or

eyeglasses. A face shield is

recommended when there is a

potential for splashing.[1][2][3]

[5]

Ensure that eyewash stations

and safety showers are

located near the workstation.

[3][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.[1][2][3][5]

Contaminated clothing should

be removed and washed

before reuse.[1][2]

Respiratory Protection

Work should be conducted in a

well-ventilated area or

outdoors.[1][2][6] If ventilation

is inadequate or exposure

limits are exceeded, a

NIOSH/MSHA-approved

respirator is required.[5][7] For

firefighting, a self-contained

breathing apparatus (SCBA) is

necessary.[2][3][5]

Chemical Properties and Safety Data
The following table summarizes key quantitative data for 3-(Trifluoromethyl)phenylhydrazine.
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Property Value

Molecular Formula C₇H₇F₃N₂

Molecular Weight 176.14 g/mol

Boiling Point 80-83 °C at 9 mmHg[6][8]

Density 1.348 g/mL at 25 °C[8]

Refractive Index 1.504 at 20 °C[8]

Flash Point 225 °F (107.2 °C)[8]

Acute Toxicity (Oral) Category 4[3]

Acute Toxicity (Dermal) Category 4[3]

Acute Toxicity (Inhalation) Category 4[3]

Skin Corrosion/Irritation Category 2[1][3]

Serious Eye Damage/Irritation Category 2[1][3]

Standard Operating Procedures
Handling:

Always work in a well-ventilated area, such as a chemical fume hood.[7]

Avoid direct contact with skin and eyes by wearing the appropriate PPE.[3][5]

Do not breathe in any gas, fumes, vapor, or spray.[1][6]

Eating, drinking, and smoking are strictly prohibited in the handling area.[1][2][7]

After handling, wash hands and any exposed skin thoroughly.[1][2]

Storage:

Store in a cool, dry, and well-ventilated location.[3][5]
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Keep the container tightly sealed to prevent exposure to air and moisture.[1][3][5]

This chemical is sensitive to air and light; it is recommended to store it under an inert gas.[7]

[9]

Keep away from incompatible materials such as strong oxidizing agents.[3]

Emergency and Disposal Plans
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek medical attention.[1][2][5]

Skin Contact: Immediately wash the affected skin with plenty of soap and water for at least

15 minutes. If skin irritation develops or persists, seek medical attention.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1][2][5]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2][5]

Spill Response Protocol: In the event of a chemical spill, the following workflow must be

initiated immediately.

Immediate Actions Spill Containment & Cleanup Post-Cleanup

Alert Personnel & Cordon Off Area Evacuate Area (if necessary) Don Appropriate PPE Ensure Proper Ventilation Contain Spill with Inert Absorbent Material Collect and Place in Sealed Container Decontaminate Area Dispose of Waste via Approved Channels Report Incident

Click to download full resolution via product page

Figure 1. Workflow for handling a chemical spill.

Waste Disposal:
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All waste materials must be disposed of in accordance with national and local environmental

regulations.[1][2][6]

Chemicals should be left in their original containers and not mixed with other waste.[9]

Uncleaned containers should be treated as hazardous waste and handled in the same

manner as the product itself.[9]

Disposal should be carried out by a licensed and approved waste disposal company.[1][2][3]

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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